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Compound of Interest

D-Xylofuranose, 1,2,3,5-
Compound Name:
tetraacetate

cat. No.: B2753332

Essential Safety and Handling Guide for D-
Xylofuranose, 1,2,3,5-tetraacetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of D-
Xylofuranose, 1,2,3,5-tetraacetate (CAS Number: 42927-46-8). Adherence to these
procedures is essential for ensuring laboratory safety and procedural accuracy.

Hazard Identification and Personal Protective
Equipment (PPE)

D-Xylofuranose, 1,2,3,5-tetraacetate is classified with the signal word "Warning" and is
associated with the following hazards:

e Harmful if swallowed (H302)[1]
e Causes skin irritation (H315)[1][2]
o Causes serious eye irritation (H319)[1][2]

e May cause respiratory irritation (H335)[1][2]
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To mitigate these risks, the following personal protective equipment is mandatory when

handling this compound.

PPE Category Item

Specification

Eye and Face Protection Safety Glasses & Face Shield

Use equipment tested and
approved under appropriate
government standards such as
NIOSH (US) or EN 166 (EU). A
face shield is required for

splash protection.[1]

Hand Protection Chemical-resistant Gloves

Nitrile rubber gloves are
recommended for splash
protection. Due to variations in
glove construction, users
should conduct a final
assessment based on their
specific conditions.[3][4] For
prolonged contact, consider
thicker gloves and consult
manufacturer-specific chemical

resistance data.

Body Protection Laboratory Coat

A standard laboratory coat
should be worn to prevent skin

contact.

Respiratory Protection Not typically required

Use in a well-ventilated area or
a chemical fume hood. If
ventilation is inadequate and
vapors or mists are generated,
a NIOSH-approved respirator

may be necessary.

Step-by-Step Handling and Operational Plan

2.1. Preparation and Engineering Controls:
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» Ventilation: All handling of D-Xylofuranose, 1,2,3,5-tetraacetate should be conducted in a
well-ventilated laboratory. For procedures with a potential for aerosolization, a chemical fume
hood is required.

o Emergency Equipment: Ensure that an eyewash station and safety shower are readily
accessible and have been recently tested.

» Review Safety Data Sheet (SDS): Before beginning work, all personnel must review the SDS
for D-Xylofuranose, 1,2,3,5-tetraacetate.|[1]

2.2. Handling Procedure:
e Don PPE: Put on all required personal protective equipment as detailed in the table above.

e Dispensing: This compound is a liquid or neat oil.[2][5] Handle with care to avoid splashes.
Use appropriate laboratory glassware for transfers.

e Avoid Inhalation: Do not breathe vapors or mist.[1]
e Avoid Contact: Prevent contact with skin and eyes.[1]

» Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the
workday.[1]

2.3. Storage:
» Store in a tightly closed container in a dry and well-ventilated place.

o« Recommended storage temperatures vary, with some sources suggesting room temperature
under an inert atmosphere and others 2-8°C.[1][2] Consult the supplier's specific
recommendations.

Emergency Procedures
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Emergency Situation First Aid Measures

Immediately rinse with plenty of water for at

least 15 minutes. Remove contact lenses, if
Eye Contact ) o

present and easy to do. Continue rinsing. Seek

immediate medical attention.[1]

) Wash off with soap and plenty of water. Consult
Skin Contact T .
a physician if irritation persists.[1]

) Move the person into fresh air. If not breathing,
Inhalation ) o o o
give artificial respiration. Consult a physician.[1]

DO NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[1]

Evacuate personnel to a safe area. Wear

appropriate PPE. Absorb spill with inert material
Spill (e.g., sand, vermiculite) and place in a suitable,

closed container for disposal. Do not let product

enter drains.[1]

Disposal Plan

Dispose of waste in accordance with all local, state, and federal regulations.
4.1. Unused Product and Contaminated Materials:

e Waste Collection: Collect unused D-Xylofuranose, 1,2,3,5-tetraacetate and any materials
contaminated with it (e.g., gloves, absorbent paper) in a designated, labeled, and sealed
hazardous waste container.

e Incompatible Wastes: Do not mix with incompatible waste streams.

o Professional Disposal: Arrange for disposal through a licensed professional waste disposal
service.

4.2. Empty Containers:
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 Triple rinse empty containers with a suitable solvent. The rinsate should be collected and
treated as hazardous waste. Punctured containers can then be disposed of as regular
laboratory waste, in accordance with institutional policies.

Workflow for Safe Handling of D-Xylofuranose,
1,2,3,5-tetraacetate
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Review SDS

Verify Emergency Equipment
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Storage Disposal

Figure 1. Safe Handling Workflow

Click to download full resolution via product page

Caption: Workflow for the safe handling of D-Xylofuranose, 1,2,3,5-tetraacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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